Cas no 2352895-13-5 (tert-butyl 2-(3-aminopropoxy)acetate)

• Product Name: tert-butyl 2-(3-aminopropoxy)acetate
• CAS No: 2352895-13-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6376825
• PubChem ID: 129320127
• Update Time: 2025-10-12

tert-butyl 2-(3-aminopropoxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminopropoxy)acetate
• Acetic acid, 2-(3-aminopropoxy)-, 1,1-dimethylethyl ester
• C9H19NO3
• (3-Aminopropoxy)acetic acid tert-butyl ester
• EN300-22804763
• 2352895-13-5

• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(11)7-12-6-4-5-10/h4-7,10H2,1-3H3
• InChI Key： GNDUBEPOKPWAEJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCCN

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 265.3±15.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on tert-butyl 2-(3-aminopropoxy)acetate

Introduction to Tert-butyl 2-(3-aminopropoxy)acetate (CAS No. 2352895-13-5)

Tert-butyl 2-(3-aminopropoxy)acetate, identified by its Chemical Abstracts Service (CAS) number 2352895-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of acetate esters, characterized by its tert-butyl group and an amine-substituted propoxy side chain. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The structure of tert-butyl 2-(3-aminopropoxy)acetate incorporates a bulky tert-butyl moiety at the acetate position, which can influence both the solubility and metabolic stability of derivatives synthesized from this precursor. The presence of a 3-aminopropoxy group introduces a reactive amine functionality, enabling further chemical modifications such as coupling reactions with carboxylic acids or activated esters. This reactivity is particularly useful in peptide synthesis and the construction of peptidomimetics, where such intermediates serve as building blocks for more complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets implicated in chronic diseases. Tert-butyl 2-(3-aminopropoxy)acetate has emerged as a key intermediate in the synthesis of compounds that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. For instance, derivatives of this compound have been explored as potential inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and immune responses. The tert-butyl group, while providing steric hindrance that can enhance binding affinity, also contributes to the metabolic stability of the molecule, making it an attractive scaffold for drug development.

Moreover, the amine-substituted propoxy moiety in tert-butyl 2-(3-aminopropoxy)acetate allows for further functionalization via reductive amination or diazotization reactions, enabling the introduction of additional pharmacophoric elements. This flexibility has been leveraged in the design of molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. In particular, acetylcholinesterase inhibitors derived from this intermediate have shown promise in preclinical studies due to their ability to modulate acetylcholine levels in the synaptic cleft, which is impaired in these conditions.

The pharmaceutical industry has also utilized tert-butyl 2-(3-aminopropoxy)acetate as a precursor in the synthesis of prodrugs designed to enhance bioavailability or targeted delivery. The ester linkage can be hydrolyzed under physiological conditions to release active pharmacological entities, while the bulky tert-butyl group can improve membrane permeability. Such prodrug strategies are particularly relevant in oncology, where targeted delivery systems can minimize systemic toxicity while maximizing therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the utility of tert-butyl 2-(3-aminopropoxy)acetate as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to this core structure can fine-tune binding interactions with biological targets, leading to improved potency and selectivity. For example, virtual screening campaigns have identified novel derivatives with enhanced affinity for serine proteases implicated in cancer progression. These computationally derived candidates are now undergoing experimental validation in vitro and in vivo.

The synthetic methodologies employed for preparing tert-butyl 2-(3-aminopropoxy)acetate also reflect contemporary trends in organic synthesis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high enantiomeric purity and scalable production. These advances are critical for ensuring that pharmaceutical intermediates meet stringent regulatory requirements before advancing into clinical trials.

In conclusion, tert-butyl 2-(3-aminopropoxy)acetate (CAS No. 2352895-13-5) represents a versatile and innovative compound with broad applications in medicinal chemistry and drug development. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and mechanisms, compounds derived from this intermediate are poised to play an increasingly significant role in addressing unmet medical needs.